Cas no 1114563-10-8 (5-bromo-1-(2,2,2-trifluoroethyl)pyridin-2(1H)-one)

• Product Name: 5-bromo-1-(2,2,2-trifluoroethyl)pyridin-2(1H)-one
• CAS No: 1114563-10-8
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• MDL: MFCD15474994
• CID: 2603973
• PubChem ID: 53408099
• Update Time: 2025-10-09

5-bromo-1-(2,2,2-trifluoroethyl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(2,2,2-trifluoroethyl)pyridin-2(1H)-one
• 5-Bromo-1-(2,2,2-trifluoro-ethyl)-1H-pyridin-2-one
• SB30688
• F13789
• A1-39435
• 5-BROMO-1-(2,2,2-TRIFLUOROETHYL)-1,2-DIHYDROPYRIDIN-2-ONE
• 5-Bromo-1-(2,2,2-trifluoroethyl)-2(1h)-pyridinone
• SCHEMBL589555
• AKOS009236901
• AS-47451
• 1114563-10-8
• 5-bromo-1-(2,2,2-trifluoroethyl)pyridin-2-one
• CS-0341661
• DB-206580
• MFCD15474994

• MDL： MFCD15474994
• Inchi： 1S/C7H5BrF3NO/c8-5-1-2-6(13)12(3-5)4-7(9,10)11/h1-3H,4H2
• InChI Key： BMZLLGYZNDRECU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(N(C=1)CC(F)(F)F)=O

Computed Properties

• Exact Mass: 254.95066g/mol
• Monoisotopic Mass: 254.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-bromo-1-(2,2,2-trifluoroethyl)pyridin-2(1H)-one

5-Bromo-1-(2,2,2-Trifluoroethyl)Pyridin-2(1H)-One: A Comprehensive Overview

5-Bromo-1-(2,2,2-trifluoroethyl)pyridin-2(1H)-one, also known by its CAS number CAS No. 1114563-10-8, is a synthetic organic compound with a unique structure that combines a pyridinone ring with a bromine atom and a trifluoroethyl group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of the trifluoroethyl group introduces interesting electronic and steric properties, making it a valuable building block in organic synthesis.

The pyridinone moiety is a well-known structural motif in organic chemistry, often associated with biological activity. The substitution pattern of this compound—specifically the bromine atom at the 5-position and the trifluoroethyl group at the 1-position—creates a molecule with distinct reactivity and selectivity. Recent studies have explored the role of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most promising applications of 5-bromo-1-(2,2,2-trifluoroethyl)pyridin-2(1H)-one lies in its ability to act as a precursor for more complex structures. Researchers have utilized this compound in cascade reactions and multi-component synthesis strategies to construct diverse libraries of compounds with potential pharmacological activity. For instance, the bromine atom can serve as an electrophilic site for nucleophilic substitutions, while the trifluoroethyl group provides a fluorinated substituent that can enhance drug-like properties such as lipophilicity and metabolic stability.

In terms of synthesis, several methods have been reported for the preparation of this compound. A common approach involves the bromination of a pyridinone derivative followed by alkylation with a trifluoroethyl halide. Optimization of reaction conditions has led to improved yields and selectivity, making this compound more accessible for large-scale applications. Recent advancements in catalytic methods and green chemistry have also been applied to streamline its production process.

The physicochemical properties of CAS No. 1114563-10-8 are well-documented. It exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, which facilitates its use in solution-phase reactions. Its melting point and boiling point are within ranges suitable for both laboratory-scale manipulations and industrial processes. Additionally, spectroscopic data (IR, NMR, MS) have been reported to aid in its characterization.

From an environmental standpoint, understanding the fate and behavior of this compound is crucial for its safe handling and disposal. Studies have shown that it undergoes degradation under certain conditions, such as exposure to light or specific enzymes. These findings are important for assessing its environmental impact and developing strategies for waste management.

In conclusion, 5-bromo-1-(2,2,2-trifluoroethyl)pyridin-2(1H)-one is a versatile compound with significant potential across multiple disciplines. Its unique structure enables it to serve as both an intermediate and a final product in various chemical processes. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in modern organic chemistry.